Cas no 2228722-09-4 (3-(2-fluoropyridin-3-yl)oxolane-2,5-dione)

• Product Name: 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione
• CAS No: 2228722-09-4
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 5970129
• PubChem ID: 165980946
• Update Time: 2025-06-09

3-(2-fluoropyridin-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione
• 2228722-09-4
• EN300-1821957

• Inchi： 1S/C9H6FNO3/c10-8-5(2-1-3-11-8)6-4-7(12)14-9(6)13/h1-3,6H,4H2
• InChI Key： LUYHHSCXTAKSPJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 195.03317122g/mol
• Monoisotopic Mass: 195.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione

Introduction to 3-(2-Fluoropyridin-3-yl)oxolane-2,5-dione (CAS No. 2228722-09-4)

3-(2-Fluoropyridin-3-yl)oxolane-2,5-dione, with the CAS number 2228722-09-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of oxolanes and is characterized by its unique structural features, including a fluorinated pyridine ring and a diketone moiety. These characteristics contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The synthesis of 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione typically involves multistep reactions, starting from readily available starting materials such as 2-fluoropyridine and appropriate ketones or aldehydes. The key steps often include the formation of a pyridine derivative, followed by cyclization to form the oxolane ring, and finally, the introduction of the diketone functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.

In terms of its biological activities, 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione has shown promising results in various preclinical studies. One of the most notable areas of research is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a common factor in many chronic diseases.

The pharmacokinetic properties of 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects. Ongoing research is focused on developing prodrugs or formulations that can enhance these properties.

In the context of drug discovery and development, 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione represents an exciting lead compound with multiple therapeutic potentials. Its unique chemical structure provides a foundation for structure-based drug design (SBDD), allowing researchers to modify the molecule to optimize its biological activity and pharmacological properties. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and interactions with target proteins.

Clinical trials are an essential step in translating preclinical findings into practical applications. While no clinical trials have been reported for 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione as of yet, preclinical data are encouraging enough to warrant further investigation. Researchers are currently working on optimizing the compound's formulation and dosing regimens to prepare for future clinical studies.

In conclusion, 3-(2-fluoropyridin-3-yl)oxolane-2,5-dione (CAS No. 2228722-09-4) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and healthcare innovation.